Cas no 2137086-93-0 ((9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate
• CAS No: 2137086-93-0
• MF: C₂₃H₂₂N₂O₂
• MW: 358.432985782623
• CID: 6424638
• PubChem ID: 165501349
• Update Time: 2025-06-11

(9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate
• 2137086-93-0
• (9H-fluoren-9-yl)methyl N-[(1S)-1-(4-aminophenyl)ethyl]carbamate
• EN300-1178863

• Inchi： 1S/C23H22N2O2/c1-15(16-10-12-17(24)13-11-16)25-23(26)27-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,15,22H,14,24H2,1H3,(H,25,26)/t15-/m0/s1
• InChI Key： UHYDFDZFSIZYSL-HNNXBMFYSA-N
• SMILES： O(C(N[C@@H](C)C1C=CC(=CC=1)N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 358.168127949g/mol
• Monoisotopic Mass: 358.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate

(9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate (CAS No. 2137086-93-0): A Comprehensive Overview

(9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate (CAS No. 2137086-93-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and is characterized by its unique structural features and potential applications in drug development.

The fluorene moiety, a tricyclic aromatic hydrocarbon, imparts significant stability and rigidity to the molecule, making it an attractive scaffold for the design of bioactive compounds. The N-(1S)-1-(4-aminophenyl)ethylcarbamate group, on the other hand, introduces functional groups that can interact with biological targets, such as enzymes and receptors, thereby modulating their activity.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In another notable research effort, scientists at the University of California, San Francisco, investigated the use of (9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate as a prodrug for targeted drug delivery. The fluorene scaffold was found to enhance the solubility and bioavailability of the compound, while the N-(1S)-1-(4-aminophenyl)ethylcarbamate group facilitated its selective activation at the target site. This dual functionality makes it a promising candidate for improving the therapeutic index of drugs.

The synthesis of (9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate typically involves multi-step reactions, including the formation of the fluorene derivative and subsequent coupling with the amino acid moiety. Advanced synthetic methods, such as transition-metal catalysis and microwave-assisted synthesis, have been employed to optimize yield and purity. These techniques not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

In terms of pharmacological properties, (9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate has shown favorable pharmacokinetic profiles in preclinical studies. It exhibits good oral bioavailability and a long half-life, which are crucial factors for its potential use in chronic disease management. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

The potential applications of (9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate extend beyond traditional small molecule therapeutics. Researchers at Harvard University have explored its use in combination therapies, where it is used alongside other drugs to enhance efficacy and reduce resistance. This approach leverages the unique properties of the compound to address complex disease mechanisms.

Moreover, recent advancements in computational chemistry have enabled detailed molecular modeling studies of (9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate. These studies provide insights into its binding interactions with target proteins and help guide rational drug design efforts. Machine learning algorithms have also been applied to predict its biological activity and identify potential off-target effects.

In conclusion, (9H-fluoren-9-yl)methyl N-(1S)-1-(4-aminophenyl)ethylcarbamate (CAS No. 2137086-93-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacological properties and advanced synthetic methods, make it an attractive candidate for further development and clinical evaluation.